Silver;azanide;fluoride

Specification

• CAS No.: 33040-28-7
• Molecular Formula: AgFH4N2-2
• Molecular Weight: 158.912 g/mol
• IUPAC Name: silver;azanide;fluoride
• Standard InChI: InChI=1S/Ag.FH.2H2N/h;1H;2*1H2/q+1;;2*-1/p-1
• Standard InChI Key: FBHUUNIZBXAIQE-UHFFFAOYSA-M
• SMILES: [NH2-].[NH2-].[F-].[Ag+]
• Canonical SMILES: [NH2-].[NH2-].[F-].[Ag+]

Introduction

Silver;azanide;fluoride, commonly known as silver diamine fluoride (SDF), is a chemical compound with the molecular formula AgFH₄N₂. It is widely recognized for its applications in dentistry, particularly in the prevention and treatment of dental caries. This compound combines the antimicrobial properties of silver with the caries-preventive effects of fluoride, making it a valuable tool in dental health care.

Dental Applications

Silver diamine fluoride is primarily used in dentistry for its ability to arrest dental caries and reduce tooth sensitivity. It is applied topically to the teeth and has been shown to be effective in preventing the progression of caries, especially in children.

3.1. Effectiveness in Caries Arrest

Research has demonstrated that SDF is effective in arresting dentin caries in primary teeth. A study involving preschool children showed that annual applications of SDF solution significantly reduced the progression of caries compared to sodium fluoride varnish.

3.2. Comparison with Other Fluoride Treatments

SDF has been compared to other fluoride treatments like sodium fluoride varnish. While both are effective, SDF offers the additional benefit of antimicrobial properties due to the presence of silver, which can help reduce bacterial loads in the oral cavity.

Research Findings

Several studies have highlighted the benefits of using silver diamine fluoride in dental care:

• Caries Arrest: SDF has been found to be highly effective in arresting caries in primary teeth, with significant reductions in caries progression observed in clinical trials.

• Antimicrobial Effects: The silver component in SDF provides antimicrobial properties, which can help control bacterial growth in the mouth, contributing to its effectiveness in preventing caries.

• Cost-Effectiveness: Compared to traditional dental treatments, SDF is often considered more cost-effective and less invasive, making it an attractive option for preventive dental care.

Safety and Side Effects